2,2,4-Trimethyl-1-(methylsulfonyl)-1,2-dihydroquinolin-6-yl methanesulfonate

• Molecular Formula: C14H19NO5S2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: (2,2,4-trimethyl-1-methylsulfonylquinolin-6-yl) methanesulfonate
• InChI: InChI=1S/C14H19NO5S2/c1-10-9-14(2,3)15(21(4,16)17)13-7-6-11(8-12(10)13)20-22(5,18)19/h6-9H,1-5H3
• InChI Key: MYPISHWJTGRUTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N(C2=C1C=C(C=C2)OS(=O)(=O)C)S(=O)(=O)C)(C)C

Description

1-Methanesulfonyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl methanesulfonate is a synthetic organic compound known for its unique chemical structure and properties. It is used in various scientific research applications, particularly in the fields of chemistry and biology. This compound is characterized by the presence of a methanesulfonyl group attached to a dihydroquinoline ring, which imparts specific reactivity and stability to the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methanesulfonyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl methanesulfonate typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the dihydroquinoline ring: This can be achieved through a cyclization reaction involving an appropriate aniline derivative and a ketone under acidic conditions.

Introduction of the methanesulfonyl group: The dihydroquinoline intermediate is then treated with methanesulfonyl chloride in the presence of a base such as triethylamine to introduce the methanesulfonyl group.

Final sulfonation: The compound is further reacted with methanesulfonic acid or its derivatives to obtain the final product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Key factors include temperature control, reaction time, and the use of efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

1-Methanesulfonyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl methanesulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of quinoline derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of dihydroquinoline derivatives.

Substitution: The methanesulfonyl group can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Sodium methoxide, potassium tert-butoxide, polar aprotic solvents.

Major Products Formed

Oxidation: Quinoline derivatives.

Reduction: Dihydroquinoline derivatives.

Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

1-Methanesulfonyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl methanesulfonate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a precursor for pharmacologically active compounds.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and advanced materials.

Mechanism of Action

The mechanism of action of 1-methanesulfonyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl methanesulfonate involves its interaction with specific molecular targets and pathways. The methanesulfonyl group is known to participate in various chemical reactions, leading to the formation of reactive intermediates that can interact with biological molecules. These interactions can result in the modulation of enzymatic activities, inhibition of microbial growth, or induction of cell death in cancer cells.

Comparison with Similar Compounds

Similar Compounds

2,2,4-Trimethyl-1,2-dihydroquinoline: Lacks the methanesulfonyl group, resulting in different chemical reactivity and biological activity.

1-Methanesulfonyl-2,2,4-trimethylquinoline: Similar structure but without the dihydro component, leading to variations in stability and reactivity.

Methanesulfonyl derivatives of quinoline: Various derivatives with different substituents on the quinoline ring, each exhibiting unique properties.

Uniqueness

1-Methanesulfonyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl methanesulfonate is unique due to the presence of both the methanesulfonyl group and the dihydroquinoline ring. This combination imparts specific chemical reactivity and stability, making it a valuable compound for various scientific research applications.